4-allyl-3-[(4-methoxybenzyl)thio]-5-(3-methylphenyl)-4H-1,2,4-triazole

• IUPAC Name: 3-[(4-methoxyphenyl)methylsulfanyl]-5-(3-methylphenyl)-4-prop-2-enyl-1,2,4-triazole
• InChI: InChI=1S/C20H21N3OS/c1-4-12-23-19(17-7-5-6-15(2)13-17)21-22-20(23)25-14-16-8-10-18(24-3)11-9-16/h4-11,13H,1,12,14H2,2-3H3
• InChI Key: HYIKMDVTXKBFJC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN=C(N2CC=C)SCC3=CC=C(C=C3)OC
• Molecular Formula: C20H21N3OS
• Molecular Weight: 351.5 g/mol

Description

The compound “4-allyl-3-[(4-methoxybenzyl)thio]-5-(3-methylphenyl)-4H-1,2,4-triazole” is a type of organic compound known as a 1,2,4-triazole. 1,2,4-triazoles are a class of azoles, which are heterocyclic compounds containing one or more nitrogen atoms in the ring. The specific compound you mentioned has several functional groups, including an allyl group, a methoxybenzyl group, and a methylphenyl group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the 1,2,4-triazole ring, with the different functional groups attached at the appropriate positions. The allyl group would likely provide some degree of unsaturation, and the methoxybenzyl and methylphenyl groups would contribute to the overall aromaticity of the molecule.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, 1,2,4-triazoles are known to participate in a variety of chemical reactions. They can act as ligands in coordination chemistry, and can also undergo reactions at the different functional groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the 1,2,4-triazole ring and the various functional groups would likely make it a polar molecule. Its solubility, melting point, boiling point, and other properties would depend on the specific arrangement of these groups.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, many 1,2,4-triazoles are used in medicinal chemistry due to their ability to bind to various enzymes and receptors in the body. The specific mechanism of action for this compound would depend on its specific biological targets.

Future Directions

The study of 1,2,4-triazoles is an active area of research, particularly in the field of medicinal chemistry. Future research on this specific compound could involve exploring its potential biological activity, developing more efficient synthesis methods, or studying its reactivity in various chemical reactions.